![molecular formula C21H25F2N3O2 B4856228 N,N'-[(methylimino)di-3,1-propanediyl]bis(2-fluorobenzamide)](/img/structure/B4856228.png)
N,N'-[(methylimino)di-3,1-propanediyl]bis(2-fluorobenzamide)
Overview
Description
N,N'-[(methylimino)di-3,1-propanediyl]bis(2-fluorobenzamide), commonly known as MDPF, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. MDPF is a potent inhibitor of protein-protein interactions, making it a valuable tool in the study of various biological processes. In
Scientific Research Applications
MDPF has been used in a variety of scientific research applications, including the study of protein-protein interactions, cancer research, and drug discovery. MDPF has been shown to inhibit the interaction between the transcription factor c-Myc and its binding partner Max, leading to decreased cell proliferation and increased apoptosis in cancer cells. Additionally, MDPF has been used to identify potential drug targets for the treatment of Alzheimer's disease and other neurodegenerative disorders.
Mechanism of Action
MDPF acts as a competitive inhibitor of protein-protein interactions by binding to the interface between two proteins, preventing them from interacting with each other. This mechanism of action makes MDPF a valuable tool for studying the role of protein-protein interactions in various biological processes.
Biochemical and Physiological Effects:
MDPF has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and disruption of protein-protein interactions. Additionally, MDPF has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using MDPF in lab experiments is its high potency and specificity for inhibiting protein-protein interactions. However, MDPF has limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings. Additionally, MDPF has not been extensively studied in vivo, so its effects on whole organisms are not well understood.
Future Directions
There are several future directions for research involving MDPF. One area of interest is the development of more soluble analogs of MDPF that can be used in a wider range of experimental settings. Additionally, further studies are needed to understand the in vivo effects of MDPF and its potential as a therapeutic agent for the treatment of various diseases. Finally, MDPF could be used in combination with other drugs to enhance their efficacy or to overcome drug resistance in cancer cells.
properties
IUPAC Name |
2-fluoro-N-[3-[3-[(2-fluorobenzoyl)amino]propyl-methylamino]propyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25F2N3O2/c1-26(14-6-12-24-20(27)16-8-2-4-10-18(16)22)15-7-13-25-21(28)17-9-3-5-11-19(17)23/h2-5,8-11H,6-7,12-15H2,1H3,(H,24,27)(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOKQOHHBKQFCCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCNC(=O)C1=CC=CC=C1F)CCCNC(=O)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25F2N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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